Cas no 4045-03-8 (2-(2-thienyl)imidazo1,2-apyridine)

• Product Name: 2-(2-thienyl)imidazo1,2-apyridine
• CAS No: 4045-03-8
• MF: C₁₁H₈N₂S
• MW: 200.259620666504
• MDL: MFCD00507037
• CID: 1512605
• PubChem ID: 2828724
• Update Time: 2025-10-13

2-(2-thienyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 2-(2-thienyl)-
• 2-Thien-2-ylimidazo[1,2-a]pyridine
• 2-(2-thienyl)imidazo1,2-apyridine
• AS-8937
• F1967-0935
• DTXSID60385209
• MFCD00507037
• SCHEMBL14116548
• AKOS005257193
• 2-(2-thienyl)imidazo[1,2-a]pyridine
• 2-(thiophen-2-yl)imidazo[1,2-a]pyridine
• CBDivE_010225
• EN300-234231
• 4045-03-8
• 2-thiophen-2-ylimidazo[1,2-a]pyridine
• 2-Thiophen-2-yl-imidazo[1,2-a]pyridine

• MDL： MFCD00507037
• Inchi： 1S/C11H8N2S/c1-2-6-13-8-9(12-11(13)5-1)10-4-3-7-14-10/h1-8H
• InChI Key： HZILEJRCRXMSNM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 200.04094
• Monoisotopic Mass: 200.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(2-thienyl)imidazo1,2-apyridine

2-(2-Thienyl)Imidazo[1,2-a]Pyridine: A Comprehensive Overview

The compound with CAS No. 4045-03-8, commonly referred to as 2-(2-thienyl)imidazo[1,2-a]pyridine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring fused with an imidazole ring and a thienyl substituent. The presence of these heteroatoms imparts distinctive electronic properties, making it a valuable material for various applications.

Recent studies have highlighted the potential of 2-(2-thienyl)imidazo[1,2-a]pyridine in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a building block for constructing two-dimensional (2D) materials and organic semiconductors. The compound's electronic structure has been shown to facilitate efficient charge transport, making it a promising candidate for applications in organic field-effect transistors (OFETs) and photovoltaic devices.

One of the key features of CAS No. 4045-03-8 is its high thermal stability, which is crucial for practical applications in high-temperature environments. Experimental studies have demonstrated that the compound retains its structural integrity under elevated temperatures, making it suitable for use in devices that require prolonged operation at elevated temperatures. This property has been leveraged in the development of thermally stable polymers and composites.

The synthesis of 2-(2-thienyl)imidazo[1,2-a]pyridine involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the scalable production of this compound with high purity and yield. These improvements have significantly reduced the cost of production, making it more accessible for industrial applications.

In terms of biological applications, CAS No. 4045-03-8 has shown potential as a lead compound for drug discovery. Preclinical studies have indicated that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is required to fully understand its pharmacokinetic properties and toxicity profile.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been assessed in recent studies. Results indicate that 2-(2-thienyl)imidazo[1,2-a]pyridine exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional materials in certain applications. This has led to its consideration in green chemistry initiatives aimed at reducing environmental impact.

Looking ahead, the future of CAS No. 4045-03-8 lies in its integration into next-generation technologies. Ongoing research is focused on enhancing its optical properties for use in advanced display technologies and sensors. Additionally, efforts are being made to explore its compatibility with other functional materials to create hybrid systems with enhanced performance characteristics.

In conclusion, 2-(2-thienyl)imidazo[1,2-a]pyridine (CAS No. 4045-03-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key material for future innovations in science and technology.